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The Cadmium-114 (¹¹⁴Cd) nucleus, with 48 protons and 66 neutrons, presents a compelling

case study in nuclear structure physics.[1] Its proton number is just two shy of the magic

number 50, while its neutron number places it in the middle of the 50-82 shell. This unique

configuration gives rise to collective behaviors that have been extensively explored through

various theoretical models and experimental investigations. This guide provides an in-depth

overview of the primary theoretical frameworks used to describe ¹¹⁴Cd, supported by

experimental data and methodologies.

Core Theoretical Frameworks
The structure of ¹¹⁴Cd is predominantly described by models that handle collective nuclear

motion. The Interacting Boson Model (IBM) and the Nuclear Shell Model are two of the most

prominent and successful frameworks applied to this nucleus.

The Interacting Boson Model (IBM) simplifies the complex interactions of nucleons by treating

pairs of valence nucleons (protons and neutrons) as bosons.[2] These bosons can have

angular momentum L=0 (s-bosons) or L=2 (d-bosons). The model's Hamiltonian is then

constructed from the interactions of these bosons.

IBM-1: This version does not distinguish between proton and neutron bosons. It has been

successfully used to describe the collective properties of medium-mass nuclei like the

cadmium isotopes. The model can be described by the U(6) group algebra, which has three

dynamical symmetries corresponding to specific nuclear shapes: U(5) for vibrational nuclei,

SU(3) for rotational nuclei, and O(6) for gamma-unstable nuclei. Cadmium isotopes are
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generally considered to be vibrational-like nuclei, corresponding to the U(5) limit in the IBM.

[2][3]

IBM-2: This version explicitly separates proton and neutron bosons, providing a more direct

connection to the microscopic shell model structure.[2] Studies using IBM-2 have been

performed on Cd isotopes, with the results indicating that most are vibrational.[2]

For ¹¹⁴Cd, IBM calculations have been used to determine energy levels and reduced electric

quadrupole transition probabilities, B(E2), which show good agreement with experimental data.

[3] The energy ratio R = E(4⁺₁)/E(2⁺₁) is a key indicator of nuclear structure within the IBM

framework; a value around 2.0 suggests a vibrational nucleus (U(5) symmetry), while ~2.5

indicates a gamma-unstable rotor (O(6)), and ~3.33 a rigid rotor (SU(3)).

The Nuclear Shell Model is a microscopic model that describes the nucleus in terms of

individual nucleons moving in a potential well created by all other nucleons. Due to

computational complexity, calculations are typically performed in a truncated model space,

consisting of an inert core and a set of valence orbitals for the remaining nucleons.

For Cd isotopes, a common choice for the inert core is ⁸⁸Sr or the doubly-magic ¹⁰⁰Sn.[4]

Systematic shell-model studies of even-even ⁹⁸⁻¹³⁰Cd isotopes have been performed using

realistic effective interactions.[4] These calculations provide detailed predictions for energy

spectra and electromagnetic properties, which can then be compared with experimental

findings.[4]

Self-consistent mean-field calculations, using forces like the Skyrme force, can determine the

potential energy surface of a nucleus as a function of quadrupole deformation parameters (β,

γ).[5] This energy surface can then be mapped onto the Hamiltonian of the Interacting Boson

Model.[5][6] This approach provides a semi-microscopic foundation for the IBM, determining its

parameters from a more fundamental starting point. Such studies for ¹⁰⁸⁻¹¹⁶Cd isotopes provide

a reasonable description of experimental energy levels and transition rates.[5][6]

Quantitative Data on the ¹¹⁴Cd Nucleus
The following tables summarize key experimental and theoretical data for the ground-state

band of ¹¹⁴Cd.

Table 1: Nuclear Properties of ¹¹⁴Cd
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Property Value

Atomic Number (Z) 48

Neutron Number (N) 66

Mass Excess -90.020941 MeV[7]

Binding Energy 8.531565 MeV[7]

Spin / Parity 0+[8]

Quadrupole Moment 0[7][9]

Table 2: Ground-State Band Energy Levels of ¹¹⁴Cd (in keV)

Level Experimental IBM-1 Calculation

2⁺₁ 558 (Fitted)

4⁺₁ 1209 (Fitted)

6⁺₁ 1958 ~1950

8⁺₁ 2774 ~2750

(Note: IBM-1 calculations are often fitted to reproduce the first few experimental levels. The

values presented are representative based on graphical data from various studies.)

Table 3: Reduced E2 Transition Probabilities B(E2) in ¹¹⁴Cd (in e²b²)

Transition Experimental Value IBM-1 Calculated Value

B(E2; 2⁺₁ → 0⁺₁) Varies (see note)
(Reproduced via effective

charge)

B(E2; 4⁺₁ → 2⁺₁) 0.180 0.180

B(E2; 6⁺₁ → 4⁺₁) 0.237 0.237
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(Note: The absolute B(E2; 2⁺₁ → 0⁺₁) value is a crucial benchmark, with experimental values

used to fix the effective boson charge in IBM calculations. The B(E2) ratios, like

B(E2;4⁺₁→2⁺₁)/B(E2;2⁺₁→0⁺₁), are often compared to model predictions and approach the

vibrational limit U(5) for Cd isotopes.)[3]

Experimental Protocols
The data presented above are the result of various sophisticated experimental techniques.

A comprehensive level scheme for ¹¹⁴Cd has been constructed using data from multiple types

of experiments.

Neutron Capture: The study of gamma rays following thermal and resonance neutron

capture on ¹¹³Cd, i.e., the ¹¹³Cd(n, γ)¹¹⁴Cd reaction, is a primary source of information on low-

lying, low-spin states.[10][11] High-resolution spectrometers like GAMS (for gamma rays)

and BILL (for conversion electrons) installed at high-flux reactors are used for these

measurements.[11]

Charged-Particle Reactions: Reactions like the ¹¹³Cd(d, p)¹¹⁴Cd reaction, where a deuteron

transfers a neutron to the target, are used to probe the single-particle nature of nuclear

states.[10] The outgoing protons are analyzed using magnetic spectrographs like the Q3D to

determine the energies and angular distributions of the populated states.[10]

Heavy-Ion Induced Fission and Fusion-Evaporation: To study states with higher angular

momentum (high-spin states), fusion-evaporation reactions are employed.[10] Beams of

heavy ions are used to create a compound nucleus which then "evaporates" particles,

leaving the nucleus of interest in a highly excited, high-spin state. The subsequent gamma-

ray cascades are detected by large arrays of germanium detectors, such as Eurogam II.[10]

Reduced transition probabilities, B(E2), are critical for testing nuclear models as they are

sensitive to the collective wave functions of the nuclear states. They are typically inferred from

the measured lifetimes of the excited states.

Nuclear Resonance Fluorescence (NRF): This technique uses bremsstrahlung (high-energy

photon) beams to excite the nucleus.[10] By detecting the resonantly scattered photons with

high-resolution germanium detectors, one can precisely measure the excitation energies,
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decay widths, and decay branching ratios of numerous levels, from which B(E2) values can

be extracted.[10]

Doppler-Shift Attenuation Method (DSAM) / Recoil Distance Method (RDM): In reactions

where the excited nucleus is recoiling at a known velocity, the lifetime of a state can be

determined by measuring the Doppler shift of the emitted gamma rays. These methods are

crucial for measuring the very short lifetimes (picoseconds to femtoseconds) typical of

collective states.

Visualizations
The following diagrams illustrate the logical connections between theoretical models and a

generalized experimental workflow.
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Caption: Logical relationships between nuclear structure models for ¹¹⁴Cd.
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Caption: Generalized experimental workflow for nuclear structure studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b084361?utm_src=pdf-custom-synthesis
https://www.alamy.com/cadmium-cd-diagram-of-the-nuclear-composition-and-electron-configuration-of-an-atom-of-cadmium-114-atomic-number-48-the-most-common-isotope-of-image334991124.html
https://www.alamy.com/cadmium-cd-diagram-of-the-nuclear-composition-and-electron-configuration-of-an-atom-of-cadmium-114-atomic-number-48-the-most-common-isotope-of-image334991124.html
https://www.alamy.com/cadmium-cd-diagram-of-the-nuclear-composition-and-electron-configuration-of-an-atom-of-cadmium-114-atomic-number-48-the-most-common-isotope-of-image334991124.html
https://www.researchgate.net/publication/375636088_Interacting_Boson_Model_Applied_to_the_Cadmium_Isotopes_Interacting_Boson_Model_Applied_to_the_Cadmium_Isotopes/download
https://www.researchgate.net/publication/242655478_CALCULATION_OF_REDUCED_TRANSITION_PROBABILITIES_BE2_IN_114116118122Cd_BY_INTERACTING_BOSON_MODEL_IBM-1
https://www.researchgate.net/publication/368540305_Systematic_shell-model_study_of_98-130Cd_isotopes_and_8_isomeric_states
https://www.researchgate.net/publication/323003775_Structure_of_even-even_Cadmium_isotopes_from_the_beyond-mean-field_interacting_boson_model
https://www.semanticscholar.org/paper/Structure-of-even-even-cadmium-isotopes-from-the-Nomura-Jolie/342c7d1faca8f55c88e4ee9522f4a4b1a3dbc99f
https://www.semanticscholar.org/paper/Structure-of-even-even-cadmium-isotopes-from-the-Nomura-Jolie/342c7d1faca8f55c88e4ee9522f4a4b1a3dbc99f
https://periodictable.com/Isotopes/048.114/index2.p.full.prod.html
https://pse-info.de/en/isotopes/Cd
https://www.buyisotope.com/cadmium-isotopes.php
https://www.researchgate.net/publication/314634257_Excited_Nuclear_States_for_Cd-114_Cadmium
https://inis.iaea.org/records/dfqnk-f5m59
https://www.benchchem.com/product/b084361#theoretical-models-of-the-cadmium-114-nucleus-structure
https://www.benchchem.com/product/b084361#theoretical-models-of-the-cadmium-114-nucleus-structure
https://www.benchchem.com/product/b084361#theoretical-models-of-the-cadmium-114-nucleus-structure
https://www.benchchem.com/product/b084361#theoretical-models-of-the-cadmium-114-nucleus-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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